Cas no 1797191-01-5 (4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane)

• Product Name: 4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane
• CAS No: 1797191-01-5
• MF: C₂₂H₂₁FN₂OS
• MW: 380.478347539902
• CID: 5369842
• Update Time: 2025-08-03

4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)-1H-pyrrol-2-yl]-(7-phenyl-1,4-thiazepan-4-yl)methanone
• 4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane

• Inchi： 1S/C22H21FN2OS/c23-19-8-6-16(7-9-19)18-14-20(24-15-18)22(26)25-11-10-21(27-13-12-25)17-4-2-1-3-5-17/h1-9,14-15,21,24H,10-13H2
• InChI Key： UMXIMGCSHLUPTI-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2=CC=C(F)C=C2)=CN1)(N1CCC(C2=CC=CC=C2)SCC1)=O

Additional information on 4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane

4-[4-(4-Fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane: A Comprehensive Overview

The compound with CAS No. 1797191-01-5, known as 4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a thiazepane ring system and a pyrrole moiety substituted with a fluorophenyl group. These structural elements contribute to its intriguing chemical properties and make it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery, particularly in the development of compounds with neuroprotective and anti-inflammatory properties. The presence of the pyrrole ring in this molecule adds further complexity to its reactivity, making it a promising candidate for exploring novel therapeutic interventions. Researchers have demonstrated that such compounds can interact with specific biological targets, such as ion channels and receptors, which are critical in various pathological conditions.

The synthesis of 4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane involves a series of intricate organic reactions, including coupling reactions and cyclization processes. These methods have been optimized in recent years to enhance yield and purity, reflecting advancements in synthetic chemistry. The incorporation of the fluorophenyl group introduces electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption and metabolism.

In terms of applications, this compound has shown potential in the field of neuroscience, where it may serve as a lead compound for developing agents against neurodegenerative diseases. Additionally, its ability to act as a ligand for certain G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating conditions like chronic pain and inflammation.

Recent breakthroughs in computational chemistry have also enabled researchers to predict the bioavailability and toxicological profile of this compound more accurately. By employing advanced molecular modeling techniques, scientists can simulate how this molecule interacts with biological systems at the molecular level, providing valuable insights into its therapeutic potential.

In conclusion, 4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-7-phenyl-1,4-thiazepane represents a fascinating example of how modern chemical synthesis and computational tools can converge to create innovative compounds with diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of scientific exploration in the realms of pharmacology and materials science.